Cas no 1490650-70-8 (5-[(2-Bromo-4-fluorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole)

• Product Name: 5-[(2-Bromo-4-fluorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole
• CAS No: 1490650-70-8
• MF: C₁₀H₉BrFN₃O
• MW: 286.10036444664
• CID: 5324661
• Update Time: 2025-06-13

5-[(2-Bromo-4-fluorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-[(2-Bromo-4-fluorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole

• Inchi： 1S/C10H9BrFN3O/c1-15-10(13-6-14-15)5-16-9-3-2-7(12)4-8(9)11/h2-4,6H,5H2,1H3
• InChI Key： AAWOCPPIYAQCGZ-UHFFFAOYSA-N
• SMILES： N1(C)C(COC2=CC=C(F)C=C2Br)=NC=N1

Experimental Properties

• Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 425.7±55.0 °C(Predicted)
• pka: 2.53±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-[(2-Bromo-4-fluorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole

Comprehensive Overview of 5-[(2-Bromo-4-fluorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole (CAS No. 1490650-70-8)

The compound 5-[(2-Bromo-4-fluorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole (CAS No. 1490650-70-8) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a 1,2,4-triazole core and a 2-bromo-4-fluorophenoxy moiety, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule inhibitors targeting enzymes and receptors.

In recent years, the 1,2,4-triazole derivatives have emerged as a hot topic in medicinal chemistry due to their broad-spectrum biological activities. The incorporation of a bromo-fluorophenoxy group enhances the compound's lipophilicity and binding affinity, making it a promising candidate for optimizing pharmacokinetic properties. This aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications to the scaffold can significantly impact efficacy and selectivity.

From a synthetic perspective, CAS No. 1490650-70-8 serves as a valuable building block for constructing more complex molecules. Its triazole ring offers multiple sites for functionalization, enabling chemists to explore diverse chemical space. This is particularly relevant in the context of fragment-based drug design, a strategy widely adopted by pharmaceutical companies to accelerate lead optimization. The compound's stability under various reaction conditions further adds to its utility in multi-step syntheses.

Environmental and regulatory considerations are also driving interest in this compound. With increasing scrutiny on green chemistry practices, researchers are exploring sustainable methods to synthesize 5-[(2-Bromo-4-fluorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole. Catalytic approaches and solvent-free reactions are being investigated to minimize waste and energy consumption, addressing the industry's shift toward eco-friendly manufacturing.

Another area of exploration is the compound's potential role in agrochemical development. The fluorophenoxy moiety is a common feature in herbicides and fungicides, prompting studies into its herbicidal or fungicidal activity. As global food security becomes a pressing issue, the demand for next-generation crop protection agents with improved selectivity and lower environmental impact continues to rise.

Analytical characterization of CAS No. 1490650-70-8 is another critical aspect. Advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are employed to confirm its structure and purity. These methods are essential for quality control in both research and industrial settings, ensuring reproducibility and safety in downstream applications.

In summary, 5-[(2-Bromo-4-fluorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole represents a multifaceted compound with significant potential across multiple disciplines. Its relevance to drug discovery, agrochemical innovation, and sustainable chemistry positions it as a key player in addressing contemporary scientific and industrial challenges. Ongoing research will likely uncover new applications, further solidifying its importance in the chemical sciences.